N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

Catalog No.
S6782111
CAS No.
899958-89-5
M.F
C23H22N4O3S2
M. Wt
466.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene...

CAS Number

899958-89-5

Product Name

N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

IUPAC Name

N-[4-(1H-benzimidazol-2-yl)phenyl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide

Molecular Formula

C23H22N4O3S2

Molecular Weight

466.6 g/mol

InChI

InChI=1S/C23H22N4O3S2/c28-23(17-11-13-27(14-12-17)32(29,30)21-6-3-15-31-21)24-18-9-7-16(8-10-18)22-25-19-4-1-2-5-20(19)26-22/h1-10,15,17H,11-14H2,(H,24,28)(H,25,26)

InChI Key

VXTXGEFVOAVBNT-UHFFFAOYSA-N

SMILES

C1CN(CCC1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3)S(=O)(=O)C5=CC=CS5

Canonical SMILES

C1CN(CCC1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3)S(=O)(=O)C5=CC=CS5

The exact mass of the compound N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is 466.11333292 g/mol and the complexity rating of the compound is 758. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is a complex organic compound characterized by its unique structure, which includes a benzodiazole moiety linked to a thiophene ring via a piperidine scaffold. The molecular formula of this compound is C22H20N4O3S2C_{22}H_{20}N_{4}O_{3}S_{2}, and it has a molecular weight of approximately 452.6 g/mol. This compound is of considerable interest in the fields of medicinal chemistry and drug development due to its potential biological activities and therapeutic applications.

  • No information available on the mechanism of action or potential biological targets.
  • No data available on safety or hazards associated with this compound.

Possible reasons for limited information:

  • This molecule might be a relatively new discovery and not yet widely studied.
  • It could be a proprietary compound under development by a pharmaceutical company, with research details not publicly available.

Further Exploration

If you are interested in learning more about this specific molecule, here are some suggestions for further exploration:

  • Chemical structure databases: Search for the molecule in databases like ChEMBL () or PubChem () to see if there is any information on its synthesis or biological properties.
  • Patent databases: Investigate patent databases like USPTO () or Espacenet () to see if there are any patents filed related to this molecule. Patents might disclose potential applications or biological activities.
  • Scientific literature search: Conduct a more comprehensive search on scientific databases using broader search terms related to the molecule's structure or potential functional groups. For example, searching for keywords like "benzodiazole", "piperidine", or "thiophene sulfonyl" might lead to related research that could provide some insights.
, including:

  • Substitution Reactions: The aromatic rings in the structure can undergo electrophilic substitution, allowing for modifications that can enhance biological activity.
  • Oxidation: The thiophene ring may be oxidized to form sulfoxides or sulfones, which can alter its reactivity and properties.
  • Reduction: If nitro groups are present in related compounds, they can be reduced to amines, potentially affecting the compound's pharmacological profile.

These reactions are significant for modifying the compound to explore structure-activity relationships in biological systems.

Research indicates that N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide exhibits various biological activities. It has been studied for its potential as:

  • Antimicrobial Agent: The compound shows promise in inhibiting the growth of certain bacteria and fungi.
  • Anticancer Properties: Preliminary studies suggest that it may induce apoptosis in cancer cells by interacting with specific cellular pathways.
  • Enzyme Inhibition: It may act as an inhibitor of certain enzymes involved in disease progression, making it a candidate for therapeutic development.

The synthesis of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide typically involves several steps:

  • Formation of Benzodiazole Moiety: This can be achieved through the condensation of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions.
  • Coupling with Thiophene Derivative: The benzodiazole derivative is then coupled with thiophene-2-sulfonyl chloride using coupling agents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride in a solvent like dimethylformamide.
  • Piperidine Formation: Finally, the reaction with piperidine derivatives allows for the formation of the complete structure.

This multi-step synthesis highlights the complexity and versatility of this compound.

N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide has several potential applications:

  • Medicinal Chemistry: It serves as a lead compound for developing new drugs targeting various diseases.
  • Research Tool: It can be used in biological studies to understand mechanisms of action related to its pharmacological effects.
  • Material Science: The properties of this compound may lend themselves to applications in organic electronics or photonic devices.

Interaction studies are crucial for understanding how N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide behaves in biological systems. These studies often focus on:

  • Binding Affinity: Determining how well the compound binds to specific receptors or enzymes.
  • Mechanism of Action: Investigating how the compound affects cellular pathways and biological processes.

Such studies provide insights into optimizing the compound's efficacy and safety profile for therapeutic use.

Several compounds share structural similarities with N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide. These include:

Compound NameStructural FeaturesUnique Aspects
N-(1H-benzimidazol-2-yl)benzamideBenzimidazole moietyLacks thiophene ring
N-(1H-benzothiazol-2-yl)arylamidesBenzothiazole ringDifferent heterocyclic structure
N-[2-(1H-benzimidazol-2-yl)phenyl]-3-chloro-thiopheneChlorine substitutionVarying halogen presence

Uniqueness

The uniqueness of N-[4-(1H-1,3-benzodiazol-2-y)phenyl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide lies in its combination of both benzodiazole and thiophene rings within a piperidine framework. This specific combination may confer distinct biological activities and chemical properties compared to its analogs, making it a valuable candidate for further research and development in medicinal chemistry.

XLogP3

3.6

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

2

Exact Mass

466.11333292 g/mol

Monoisotopic Mass

466.11333292 g/mol

Heavy Atom Count

32

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